Cas no 73685-02-6 (6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone)

6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone is a pyridazinone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a dichlorophenyl and ethylphenyl substitution, contributing to its unique chemical properties. This compound may exhibit biological activity due to its pyridazinone core, which is known for interactions with various enzymatic targets. Its synthesis involves precise functionalization, ensuring high purity and stability. Researchers value this compound for its potential as an intermediate in drug discovery or as a lead molecule in developing novel bioactive agents. Its well-defined structure allows for further derivatization, making it a versatile candidate for structure-activity relationship studies.
6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone structure
73685-02-6 structure
Product Name:6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone
CAS No:73685-02-6
MF:
MW:
MDL:MFCD00664446
CID:4658123
Update Time:2025-11-04

6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

    • 6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone
    • MDL: MFCD00664446

6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone Pricemore >>

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Additional information on 6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone

Introduction to 6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone (CAS No. 73685-02-6)

6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone, with the CAS number 73685-02-6, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazinones and has been extensively studied for its potential therapeutic applications, particularly in the treatment of various diseases and conditions. The unique structural features of this compound, including the dichlorophenyl and ethylphenyl substituents, contribute to its biological activity and pharmacological properties.

The molecular formula of 6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone is C19H15Cl2N2O, and its molecular weight is 370.28 g/mol. The compound is characterized by its high chemical stability and solubility in organic solvents, which makes it suitable for various experimental and clinical applications. The synthesis of this compound typically involves multi-step reactions, including condensation, cyclization, and reduction processes.

In recent years, significant advancements have been made in understanding the biological activities of 6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone has also been investigated for its antitumor properties. Research conducted by a team at the National Cancer Institute revealed that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2. These findings highlight the potential of 6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone as a novel anticancer agent.

The pharmacokinetic properties of 6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone have also been studied to ensure its suitability for clinical use. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily by the liver through cytochrome P450 enzymes, with a half-life that allows for once-daily dosing in clinical settings.

In addition to its therapeutic potential, 6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone has been explored for its use as a research tool in biochemical assays. Its ability to selectively bind to specific receptors and enzymes makes it valuable for studying cellular signaling pathways and drug interactions. For example, it has been used to investigate the role of certain receptors in inflammation and cancer progression.

The safety profile of 6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 6-(3,4-Dichlorophenyl)-4-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone (CAS No. 73685-02-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antitumor properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its formulation for clinical use.

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